Cas no 114952-97-5 (Uridine,5-methyl-2-O-methyl- (9CI))

Uridine,5-methyl-2-O-methyl- (9CI) Properties

Names and Identifiers

• Uridine,5-methyl-2-O-methyl- (9CI)
• 2'-O-METHYL-5-METHYLURIDINE
• 2'-O-METHYLRIBOTHYMIDINE
• 2'-O-METHYL-METHYLURIDINE
• 5-METHYL-2'-O-METHYLURIDINE
• 2'-O-Methyl-5-methyl-D-uridine
• AS-17244
• EN300-7422287
• 1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• MFCD03788700
• 5-Me-2'-OMe Uridine
• AC-32269
• CHEBI:19226
• BP-58639
• DTXSID20970832
• PD166821
• Uridine,5-methyl-2-O-methyl-(9ci)
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxy-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 55486-09-4
• 2`-O-Methyl-5-methyluridine 5,2`-O-Dimethyluridine
• W13657
• 114952-97-5
• 5-Methyl-2'-O-methyl-uridine
• 4-Hydroxy-5-methyl-1-(2-O-methylpentofuranosyl)pyrimidin-2(1H)-one
• AKOS015914616
• 5-METHYL-2-O-METHYLURIDINE
• SCHEMBL62321
• 5-Me-2'-OMeUridine
• Q27109137
• J-700099
• YHRRPHCORALGKQ-FDDDBJFASA-N
• 5-M-2'-OMeUridine
• 5,O2'-dimethyl-uridine
• 2'-O-Methyl-5- methyl uridine
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5-Me-2'-O-Me-U
• A855626
• 2'-O-methyl-5-methyluridine
• LN2CV4K34C
• DB-021465
• 2'-O-Methylthymidine
• 5-Methyl-2'-O-methyluridine
• Uridine, 5-methyl-2'-O-methyl-
• 2'-O-Methylribothymidine
• +Expand

• MDL： MFCD03788700
• InChIKey： YHRRPHCORALGKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16N2O6/c1-5-3-13(11(17)12-9(5)16)10-8(18-2)7(15)6(4-14)19-10/h3,6-8,10,14-15H,4H2,1-2H3,(H,12,16,17)
• SMILES： OCC1OC(N2C=C(C)C(=O)NC2=O)C(OC)C1O

Computed Properties

• Exact Mass: 272.10083623g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 272.10083623g/mol
• Heavy Atom Count: 19
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Solubility: Slightly soluble (12 g/l) (25 º C),
• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),